Ammonium bromide

• IUPAC Name: azanium;bromide
• InChI: InChI=1S/BrH.H3N/h1H;1H3
• InChI Key: SWLVFNYSXGMGBS-UHFFFAOYSA-N
• Canonical SMILES: [NH4+].[Br-]
• Molecular Formula: BrH4N, NH4Br
• DSSTOX Substance ID: DTXSID8035681
• Molecular Weight: 97.94 g/mol
• Physical Description: Ammonium bromide appears as white odorless crystals or granules that become yellow upon exposure to air. Sinks and mixes in water. (USCG, 1999), Dry Powder, Other Solid, White odorless solid; Slightly hygroscopic; Yellows slowly in air; [Merck Index] Colorless granules; [MSDSonline]
• Boiling Point: Sublimes 1007 °F (USCG, 1999), 396 °C (sublimation point), BP: 235 °C (in vacuum)
• Solubility: In water, 78.3 g/100 g water at 25 °C, Soluble in acetone, ether, ammonia, in water, 97 g/100 cc at 25 °C, 145.6 g/100 cc at 100 °C; in alcohol, 10 g/100 cc at 78 °C, Freely soluble in methanol, ethanol, acetone; slightly soluble in ether; practically insoluble in ethyl acetate
• Density: 2.429 at 68 °F (USCG, 1999) - Denser than water; will sink, 2.429 at 25 °C
• Vapor Pressure: VP: 1 mm Hg at 198.3 °C
• Color/Form: White tetragonal crystals, White crystals or granules, Colorless crystals or yellowish white powder
• CAS No.: 12124-97-9
• Melting Point: Sublimes without melting (USCG, 1999), 542 °C (decomposes)

Description

Ammonium bromide, with the chemical formula NH₄Br, is an inorganic compound that forms colorless, crystalline prisms. It is the ammonium salt of hydrobromic acid and is highly soluble in water. This compound is known for its hygroscopic nature, meaning it readily absorbs moisture from the air. This compound is used in various applications, including photography, fireproofing, and pharmaceuticals .

Scientific Research Applications

Ammonium bromide has a wide range of applications in scientific research:

Chemistry: It is used as a source of bromide ions in various organic syntheses and as a reagent in analytical chemistry.

Biology: this compound is utilized in the preparation of buffer solutions and in electrophoresis.

Medicine: Historically, it has been used as a sedative, although its use has declined due to potential side effects.

Industry: It is employed in the production of photographic chemicals, fireproofing agents, and corrosion inhibitors

Safety and Hazards

Ammonium bromide can cause irritation to the eyes, skin, and respiratory tract. It is advisable to handle it with appropriate safety measures, including wearing protective gear and working in well-ventilated environments.

Mechanism of Action

Target of Action

Ammonium bromide (NH4Br) is an ammonium salt of hydrobromic acid . It primarily targets water molecules, as it is highly soluble in water . It dissociates into ammonium ions (NH4+) and bromide ions (Br-) when dissolved in water .

Mode of Action

This compound acts as a weak acid and a strong electrolyte in water . The compound’s interaction with water leads to the release of ammonium ions and bromide ions into the solution . This behavior is illustrated by the dissociation equation:

NH4Br→NH4++Br−NH_4Br \rightarrow NH_4^+ + Br^-NH4​Br→NH4+​+Br−

.

Biochemical Pathways

It is known that the ammonium ion can be used by certain organisms as a source of nitrogen, which is essential for amino acid and protein synthesis

Pharmacokinetics

It is known that the compound is easily soluble in water, which suggests that it could be rapidly absorbed and distributed in the body following ingestion . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability remain largely unknown.

Result of Action

The primary result of this compound’s action is the release of ammonium and bromide ions into the solution . This can affect the ionic balance of the solution, potentially influencing various physical and chemical properties. In biological systems, the presence of these ions could have various effects, depending on the specific context and conditions.

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of water. The compound is stable under normal conditions, but on heating, it decomposes to release ammonia and hydrogen bromide gases . Its solubility in water also means that its action is significantly influenced by the presence or absence of water .

Biochemical Analysis

Biochemical Properties

Ammonium bromide is a weak acid with a pKa of approximately 5 in water . It is an acid salt because the ammonium ion hydrolyzes slightly in water . It is a strong electrolyte when put in water, dissociating into NH4+ and Br- ions

Cellular Effects

The cellular effects of this compound are not well-studied. It is known that ammonium salts can have various effects on cells. For instance, in the presence of certain ammonium salts, some bacteria show altered gene expression . In plants, ammonium can trigger physiological and morphological responses

Molecular Mechanism

This compound decomposes to ammonia and hydrogen bromide when heated at elevated temperatures This suggests that it could potentially influence cellular processes through the production of these compounds

Temporal Effects in Laboratory Settings

One study found that the presence of an ammonium salt altered the emission wavelength, crystallization kinetics, and spectral stability of blue perovskite films .

Dosage Effects in Animal Models

There is limited information available on the effects of this compound dosage in animal models. It is known that the dosage of ammonium salts can have various effects in animals

Metabolic Pathways

One study suggested that ammonium salts could impact the key functional genes involved in major methanogenic metabolic pathways and energy metabolism .

Transport and Distribution

It is known that ammonium salts can be transported across cell membranes

Subcellular Localization

One study found that an ammonium transporter localized on the apical side of calcifying cells and in their intracellular compartments

Preparation Methods

Synthetic Routes and Reaction Conditions: Ammonium bromide can be synthesized through the direct reaction of ammonia (NH₃) with hydrogen bromide (HBr). The balanced chemical equation for this reaction is: [ \text{NH}_3 + \text{HBr} \rightarrow \text{NH}_4\text{Br} ]

Another method involves the reaction of ammonia with iron (II) bromide or iron (III) bromide. This reaction can be represented as: [ 2 \text{NH}_3 + \text{FeBr}_2 + 2 \text{H}_2\text{O} \rightarrow 2 \text{NH}_4\text{Br} + \text{Fe(OH)}_2 ]

Industrial Production Methods: Industrial production of this compound typically follows the direct reaction method due to its simplicity and efficiency. The reaction is carried out under controlled conditions to ensure high purity and yield .

Types of Reactions:

Oxidation: this compound can undergo oxidation, where bromide ions (Br⁻) are oxidized to bromine (Br₂) upon exposure to air.

Thermal Decomposition: When heated, this compound decomposes into ammonia (NH₃) and hydrogen bromide (HBr). [ \text{NH}_4\text{Br} \rightarrow \text{NH}_3 + \text{HBr} ]

Common Reagents and Conditions:

Oxidizing Agents: Exposure to air or other oxidizing agents can lead to the oxidation of bromide ions.

Heat: Elevated temperatures facilitate the thermal decomposition of this compound.

Major Products Formed:

Oxidation: Bromine (Br₂)

Thermal Decomposition: Ammonia (NH₃) and hydrogen bromide (HBr)

Comparison with Similar Compounds

• Ammonium chloride (NH₄Cl)
• Ammonium iodide (NH₄I)
• Sodium bromide (NaBr)
• Potassium bromide (KBr)

Comparison: Ammonium bromide is unique due to its specific combination of ammonium and bromide ions, which gives it distinct properties such as high solubility in water and hygroscopic nature. Compared to ammonium chloride and ammonium iodide, this compound has different reactivity and applications due to the presence of bromide ions. Sodium bromide and potassium bromide, while also sources of bromide ions, differ in their cationic components, leading to variations in solubility and reactivity .